Cas no 873076-64-3 (9-(4-bromophenyl)-1-methyl-3-(prop-2-en-1-yl)-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione)

• Product Name: 9-(4-bromophenyl)-1-methyl-3-(prop-2-en-1-yl)-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione
• CAS No: 873076-64-3
• MF: C₁₈H₁₈BrN₅O₂
• MW: 416.271822452545
• CID: 5509582
• Update Time: 2025-07-02

9-(4-bromophenyl)-1-methyl-3-(prop-2-en-1-yl)-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 9-(4-bromophenyl)-1-methyl-3-prop-2-enyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione
• 9-(4-bromophenyl)-1-methyl-3-(prop-2-en-1-yl)-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione

• Inchi： 1S/C18H18BrN5O2/c1-3-9-24-16(25)14-15(21(2)18(24)26)20-17-22(10-4-11-23(14)17)13-7-5-12(19)6-8-13/h3,5-8H,1,4,9-11H2,2H3
• InChI Key： GLWDVGDSFPXQAH-UHFFFAOYSA-N
• SMILES： BrC1C([H])=C([H])C(=C([H])C=1[H])N1C([H])([H])C([H])([H])C([H])([H])N2C3C(N(C([H])([H])C([H])=C([H])[H])C(N(C([H])([H])[H])C=3N=C21)=O)=O

Additional information on 9-(4-bromophenyl)-1-methyl-3-(prop-2-en-1-yl)-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione

Introduction to 9-(4-bromophenyl)-1-methyl-3-(prop-2-en-1-yl)-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g][purine]-2,4-dione (CAS No. 873076-64-3)

The compound 9-(4-bromophenyl)-1-methyl-3-(prop-2-en-1-yl)-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g][purine]-2,4-dione, identified by its CAS number 873076-64-3, represents a significant advancement in the field of heterocyclic chemistry and pharmaceutical research. This intricate molecular structure combines elements of pyrimidine and purine scaffolds, which are foundational in the design of bioactive molecules. The presence of a 4-bromophenyl substituent and an allyl group (prop-2-en-1-yl) introduces unique reactivity and potential binding interactions with biological targets.

Recent studies have highlighted the importance of pyrimido[1,2-g][purine] derivatives in medicinal chemistry due to their structural similarity to natural nucleobases. This structural motif has been explored for its potential as an inhibitor of enzymes involved in cancer pathways and viral replication. The specific substitution pattern in 9-(4-bromophenyl)-1-methyl-3-(prop-2-en-1-yl)-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g][purine]-2,4-dione suggests that it may exhibit selective binding to proteins such as kinases and polymerases. The bromine atom at the para position of the phenyl ring enhances its utility as a handle for further chemical modifications via cross-coupling reactions.

In the context of drug discovery pipelines, this compound serves as a versatile scaffold for generating libraries of analogs. The allyl group can be oxidized to an aldehyde or converted into other functional groups like epoxides or azides, enabling diverse synthetic pathways. Such modifications are crucial for optimizing pharmacokinetic properties and improving target engagement. The dual nature of the pyrimido[1,2-g][purine] core allows for interactions with multiple binding pockets in proteins, making it an attractive candidate for multitarget inhibition strategies.

Advances in computational chemistry have facilitated the rapid screening of such compounds for biological activity. Molecular docking studies indicate that 9-(4-bromophenyl)-1-methyl-3-(prop-2-en-1-yl)-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g][purine]-2,4-dione may interact with ATP-binding sites in kinases and other enzymes relevant to inflammatory diseases and metabolic disorders. Preliminary experiments have shown promising results in inhibiting enzymatic activity in vitro. These findings align with emerging trends in the development of small-molecule inhibitors that exploit structural features similar to natural products but with enhanced potency and selectivity.

The synthesis of this compound involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include condensation reactions to form the pyrimido[1,2-g][purine] core followed by selective functionalization at the 4-position of the phenyl ring and introduction of the allyl group at the 3-position. Advances in catalytic systems have enabled more efficient and sustainable routes to these complex scaffolds. For instance，palladium-catalyzed cross-coupling reactions have been employed to install the bromophenyl moiety with high regioselectivity.

From a mechanistic perspective, 9-(4-bromophenyl)-1-methyl-3-(prop-2-en-1-yl)-1H,, 2, H,, 3, H,, 4, H,, 6, H,, -g-[purine]-2,*-, -dione’s interaction with biological targets can be rationalized by its ability to mimic nucleobase pairs while introducing steric and electronic variations that modulate binding affinity. This balance is critical for developing drugs that are both effective and well-tolerated. The compound’s ability to adopt multiple conformations may also contribute to its versatility as a lead molecule.

Future directions in research may focus on exploring derivatives of this compound with improved solubility or metabolic stability. Techniques such as structure-based drug design (SBDD) and fragment-based drug discovery (FBDD) will likely be employed to refine its pharmacological profile. Additionally，the development of novel synthetic routes could reduce costs and environmental impact while maintaining high yields and purity standards essential for preclinical studies.

The broader significance of this compound lies in its contribution to understanding how structural motifs influence biological activity. By studying analogs derived from 9-(4-bromophenyl)-, -methyl-, - prop-*-, - en-*-, - -pyrimido[, -g-[purine]-, -dione, researchers can gain insights into key principles governing molecular recognition processes within biological systems. These insights are invaluable for designing next-generation therapeutics that address unmet medical needs more effectively than current treatments.